Cas no 2680725-34-0 (methyl 4-{(benzyloxy)carbonylamino}-3-bromobenzoate)

• Product Name: methyl 4-{(benzyloxy)carbonylamino}-3-bromobenzoate
• CAS No: 2680725-34-0
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 5622556
• PubChem ID: 165933354
• Update Time: 2025-10-28

methyl 4-{(benzyloxy)carbonylamino}-3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28300191
• methyl 4-{[(benzyloxy)carbonyl]amino}-3-bromobenzoate
• 2680725-34-0
• methyl 4-{(benzyloxy)carbonylamino}-3-bromobenzoate

• Inchi： 1S/C16H14BrNO4/c1-21-15(19)12-7-8-14(13(17)9-12)18-16(20)22-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： TVNLVJRBGMSQOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.01062g/mol
• Monoisotopic Mass: 363.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 4-{(benzyloxy)carbonylamino}-3-bromobenzoate

Research Briefing on Methyl 4-{(benzyloxy)carbonylamino}-3-bromobenzoate (CAS: 2680725-34-0) in Chemical Biology and Pharmaceutical Applications

Methyl 4-{(benzyloxy)carbonylamino}-3-bromobenzoate (CAS: 2680725-34-0) is a specialized chemical intermediate gaining attention in medicinal chemistry and drug discovery. This brominated benzoate derivative serves as a key building block in the synthesis of biologically active compounds, particularly in the development of protease inhibitors and kinase-targeted therapies. Recent studies highlight its utility in constructing pharmacophores for potential anticancer and anti-inflammatory agents.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its bromo substituent for palladium-catalyzed cross-coupling reactions to generate diverse compound libraries. The benzyloxycarbonyl (Cbz) protecting group proved particularly valuable for subsequent amine deprotection in multistep syntheses.

Structural analyses reveal that methyl 4-{(benzyloxy)carbonylamino}-3-bromobenzoate's molecular architecture (C16H14BrNO4) provides optimal steric and electronic properties for nucleophilic aromatic substitution reactions. Its crystalline form (mp 112-114°C) shows excellent stability under standard storage conditions, making it practical for industrial-scale applications. Recent process chemistry improvements have achieved >85% yield in its synthesis from 4-amino-3-bromobenzoic acid.

Emerging applications include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, as reported in a 2024 ACS Chemical Biology publication. The bromine atom serves as an attachment point for linker molecules, while the ester group allows straightforward conversion to carboxylic acid derivatives. This dual functionality positions the compound as a versatile scaffold for targeted protein degradation platforms.

Ongoing research explores structure-activity relationship (SAR) studies using this building block in kinase inhibitor development. Computational modeling suggests that derivatives maintain favorable binding interactions with ATP pockets while improving metabolic stability. Pharmaceutical companies have included analogs in preclinical pipelines for autoimmune disorders, with two candidates entering Phase I trials in 2024.

Quality control advancements now enable HPLC purity >98% for commercial batches, addressing previous challenges with brominated byproducts. The compound's stability profile supports its growing adoption in automated synthesis platforms, particularly in DNA-encoded library technologies for hit identification.